Cas no 1207053-04-0 (N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide)

N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide is a structurally complex sulfonamide derivative featuring a thiophene-carboxamide core linked to a methoxyphenylpiperazine moiety. This compound is of interest in medicinal chemistry due to its potential as a biologically active scaffold, particularly in targeting receptor interactions modulated by sulfonamide and piperazine functionalities. The presence of dual methoxyphenyl groups enhances its lipophilicity, potentially improving membrane permeability. Its well-defined molecular architecture allows for precise modifications, making it a valuable intermediate in drug discovery. The compound’s stability and synthetic reproducibility further support its utility in pharmacological research and development.
N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide structure
1207053-04-0 structure
Product name:N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
CAS No:1207053-04-0
MF:C23H25N3O5S2
MW:487.591703176498
CID:5394420

N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Methoxyphenyl)-3-[[4-(4-methoxyphenyl)-1-piperazinyl]sulfonyl]-2-thiophenecarboxamide
    • N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
    • Inchi: 1S/C23H25N3O5S2/c1-30-19-7-3-17(4-8-19)24-23(27)22-21(11-16-32-22)33(28,29)26-14-12-25(13-15-26)18-5-9-20(31-2)10-6-18/h3-11,16H,12-15H2,1-2H3,(H,24,27)
    • InChI Key: IOLAFFLBVBYDFD-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=CC=C(OC)C=C2)=O)SC=CC=1S(N1CCN(C2=CC=C(OC)C=C2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 487.124
  • Monoisotopic Mass: 487.124
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 738
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 125A^2

Experimental Properties

  • Density: 1.368±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 11.22±0.70(Predicted)

N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3398-2698-20μmol
N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
1207053-04-0
20μmol
$79.0 2023-09-10
Life Chemicals
F3398-2698-2μmol
N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
1207053-04-0
2μmol
$57.0 2023-09-10
Life Chemicals
F3398-2698-5mg
N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
1207053-04-0
5mg
$69.0 2023-09-10
Life Chemicals
F3398-2698-20mg
N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
1207053-04-0
20mg
$99.0 2023-09-10
Life Chemicals
F3398-2698-15mg
N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
1207053-04-0
15mg
$89.0 2023-09-10
Life Chemicals
F3398-2698-25mg
N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
1207053-04-0
25mg
$109.0 2023-09-10
Life Chemicals
F3398-2698-4mg
N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
1207053-04-0
4mg
$66.0 2023-09-10
Life Chemicals
F3398-2698-10mg
N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
1207053-04-0
10mg
$79.0 2023-09-10
Life Chemicals
F3398-2698-40mg
N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
1207053-04-0
40mg
$140.0 2023-09-10
Life Chemicals
F3398-2698-5μmol
N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide
1207053-04-0
5μmol
$63.0 2023-09-10

N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide Related Literature

Additional information on N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide

Introduction to Compound CAS No. 1207053-04-0: N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide

The compound with CAS No. 1207053-04-0, named N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique chemical structure and promising biological activities, which have been explored in recent studies.

The molecular structure of N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide is characterized by the presence of a thiophene ring, a sulfonyl group, and two methoxy-substituted phenyl groups attached to a piperazine moiety. These structural features contribute to its stability, bioavailability, and potential interactions with biological targets.

Recent research has focused on the anti-inflammatory properties of this compound, particularly its ability to inhibit key enzymes involved in inflammatory pathways. Studies have demonstrated that the sulfonyl group plays a critical role in modulating these activities, making it a target for further investigation in the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, this compound has shown potential as a neuroprotective agent. Research indicates that it may protect neurons from oxidative stress and apoptosis, which are critical mechanisms in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The thiophene ring is believed to enhance the compound's ability to cross the blood-brain barrier, a crucial factor for its efficacy in neurological applications.

The synthesis of N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide involves a multi-step process that combines advanced organic chemistry techniques. The use of mild reaction conditions ensures the preservation of sensitive functional groups while maintaining high yields and purity.

Furthermore, computational studies have been conducted to evaluate the binding affinity of this compound with various biological targets. These studies utilize molecular docking simulations to predict how the compound interacts with proteins and enzymes at the molecular level, providing valuable insights for drug design and optimization.

One of the most exciting developments involving this compound is its potential application in cancer therapy. Preliminary results suggest that it may inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This opens up new avenues for exploring its role in personalized medicine and targeted therapies.

In conclusion, N-(4-methoxyphenyl)-3-{[4-(4-methoxyphenyl)piperazin-1-yl]sulfonyl}thiophene-2-carboxamide (CAS No. 1207053-04-0) is a versatile compound with a wide range of applications in pharmaceutical research. Its unique chemical structure, combined with promising biological activities, positions it as a valuable tool for developing novel therapeutic agents across various disease areas.

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